Cas no 80779-34-6 (neocapsanthin B'')

• Product Name: neocapsanthin B''
• CAS No: 80779-34-6
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 1998793
• Update Time: 2025-03-10

neocapsanthin B'' Chemical and Physical Properties

Names and Identifiers

• neocapsanthin B''
• β,κ-Caroten-6'-one, 3,3'-dihydroxy-, (3R,3'S,5'R,9'-cis)- (9CI)

• Inchi： 1S/C40H56O3/c1-29(17-13-19-31(3)21-23-36-33(5)25-34(41)26-38(36,6)7)15-11-12-16-30(2)18-14-20-32(4)22-24-37(43)40(10)28-35(42)27-39(40,8)9/h11-24,34-35,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20-/t34-,35+,40+/m1/s1
• InChI Key： VYIRVAXUEZSDNC-SHAAOEMJSA-N
• SMILES： C([C@@]1(C[C@H](CC1(C)C)O)C)(=O)/C=C/C(/C)=C\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C[C@H](CC1(C)C)O)C

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 726.6±60.0 °C(Predicted)
• pka: 14.85±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids